1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane

• Molecular Formula: C18H42N6O2
• Molecular Weight: 374.6 g/mol
• IUPAC Name: 1,13-dioxa-4,7,10,16,20,24-hexazacyclohexacosane
• InChI: InChI=1S/C18H42N6O2/c1-3-19-4-2-6-21-12-16-26-18-14-24-10-8-22-7-9-23-13-17-25-15-11-20-5-1/h19-24H,1-18H2
• InChI Key: XDOLAAYOZBWKFE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCCNCCOCCNCCNCCNCCOCCNC1
• CAS No.: 105763-01-7

Description

1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane: is a macrocyclic ligand known for its ability to form stable complexes with various metal ions

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane can be synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves the formation of intermediate compounds, which are then cyclized to form the final macrocyclic structure. The reaction conditions, such as temperature, solvent, and catalysts, are carefully optimized to achieve high yields and purity of the desired product .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions for larger batches, ensuring consistent quality control, and implementing efficient purification techniques to obtain the final product in industrial quantities .

Chemical Reactions Analysis

Types of Reactions: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane undergoes various chemical reactions, including:

Complexation Reactions: It forms stable complexes with metal ions such as copper, nickel, zinc, cobalt, and cadmium.

Substitution Reactions: The compound can undergo substitution reactions where one or more of its atoms or groups are replaced by other atoms or groups under specific conditions.

Common Reagents and Conditions:

Reagents: Metal salts (e.g., copper(II) chloride, nickel(II) sulfate), solvents (e.g., water, ethanol), and catalysts (e.g., acids or bases) are commonly used in these reactions.

Conditions: Reactions are typically carried out at controlled temperatures and pH levels to ensure optimal yields and selectivity.

Major Products:

Metal Complexes: The primary products of complexation reactions are metal-ligand complexes, which exhibit unique chemical and physical properties depending on the metal ion involved.

Scientific Research Applications

1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane has a wide range of applications in scientific research, including:

Chemistry: It is used as a ligand in coordination chemistry to study the properties and behavior of metal complexes.

Biology: The compound’s ability to form stable complexes with metal ions makes it useful in biological studies, particularly in understanding metal ion transport and storage in biological systems.

Medicine: Research is ongoing to explore its potential use in medical applications, such as drug delivery systems and diagnostic agents.

Industry: The compound is used in various industrial processes, including catalysis and material science.

Mechanism of Action

The mechanism of action of 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane involves its ability to form stable complexes with metal ions. The macrocyclic structure of the compound provides a cavity that can accommodate metal ions, leading to the formation of stable metal-ligand complexes. These complexes can then participate in various chemical and biological processes, depending on the specific metal ion and the environment .

Comparison with Similar Compounds

Similar Compounds:

1,4,7,10,13,16-Hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane:

1,15-Dioxa-4,8,12,18,22,26-hexaazacyclooctacosane: Another macrocyclic ligand with a larger ring size, used in coordination chemistry and metal ion studies.

Uniqueness: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane is unique due to its specific ring size and the presence of both oxygen and nitrogen donor atoms. This combination allows it to form highly stable complexes with a wide range of metal ions, making it a versatile ligand for various applications .